![molecular formula C23H28N2O4 B1444521 1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid CAS No. 1361111-45-6](/img/structure/B1444521.png)
1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid
Overview
Description
1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid (TBPCP) is an organic compound that is used in many scientific research applications. It is a carboxylic acid with a molecular weight of 301.39 g/mol. TBPCP has a melting point of 158-161°C and a boiling point of 476°C. It is a colorless, volatile liquid with a characteristic odor. TBPCP is soluble in water and organic solvents, and is stable in air.
Scientific Research Applications
1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid is used in many scientific research applications, such as in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in the synthesis of peptides and peptidomimetics. This compound has also been used in the synthesis of catalysts, catalytic agents, and ligands.
Mechanism of Action
1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid is a carboxylic acid that acts as a nucleophile. It can react with electrophiles, such as amines, to form amide bonds. It can also react with alkyl halides to form esters. This compound can also act as a base, and can react with acids to form salts.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It is a weak inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. It has also been shown to have antioxidant activity, and to reduce the production of nitric oxide in cells.
Advantages and Limitations for Lab Experiments
1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid has several advantages for lab experiments. It is relatively inexpensive, and can be synthesized easily. It is also stable in air, and soluble in water and organic solvents. However, this compound can be toxic in high concentrations, and can be corrosive to skin and eyes.
Future Directions
The potential applications of 1-(tert-Butoxycarbonyl)-4-(2-(pyridin-4-yl)benzyl)piperidine-4-carboxylic acid are numerous, and there are many future directions that can be explored. For example, this compound could be used to develop new catalysts, catalytic agents, and ligands. It could also be used to develop new drugs and pharmaceuticals, and to study the mechanism of action of existing drugs. Additionally, this compound could be used to study the biochemical and physiological effects of organic compounds, and to develop new methods for synthesizing peptides and peptidomimetics.
Properties
IUPAC Name |
1-[(2-methylpropan-2-yl)oxycarbonyl]-4-[(2-pyridin-4-ylphenyl)methyl]piperidine-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N2O4/c1-22(2,3)29-21(28)25-14-10-23(11-15-25,20(26)27)16-18-6-4-5-7-19(18)17-8-12-24-13-9-17/h4-9,12-13H,10-11,14-16H2,1-3H3,(H,26,27) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJIIHWXHNJGNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(CC2=CC=CC=C2C3=CC=NC=C3)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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